Cas no 84638-05-1 (1-Pentyn-3-ol, 3,4-dimethyl-, acetate)

1-Pentyn-3-ol, 3,4-dimethyl-, acetate structure
84638-05-1 structure
Product Name:1-Pentyn-3-ol, 3,4-dimethyl-, acetate
CAS No:84638-05-1
MF:C9H16O3
MW:172.221543312073
CID:666652
PubChem ID:71414562
Update Time:2025-04-19

1-Pentyn-3-ol, 3,4-dimethyl-, acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Pentyn-3-ol, 3,4-dimethyl-, acetate
    • acetic acid,3,4-dimethylpent-1-yn-3-ol
    • DTXSID70834016
    • 84638-05-1
    • Acetic acid--3,4-dimethylpent-1-yn-3-ol (1/1)
    • Inchi: 1S/C7H12O.C2H4O2/c1-5-7(4,8)6(2)3;1-2(3)4/h1,6,8H,2-4H3;1H3,(H,3,4)
    • InChI Key: BULMBGOLDMBDOE-UHFFFAOYSA-N
    • SMILES: OC(C#C)(C)C(C)C.OC(C)=O

Computed Properties

  • Exact Mass: 172.109944368g/mol
  • Monoisotopic Mass: 172.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų

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